Cas no 2149089-98-3 (4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one)

• Product Name: 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one
• CAS No: 2149089-98-3
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• CID: 6296093
• PubChem ID: 165798662
• Update Time: 2025-05-21

4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one
• EN300-1921791
• 2149089-98-3

• Inchi： 1S/C7H6BrNOS/c1-5(10)2-3-7-9-4-6(8)11-7/h2-4H,1H3/b3-2+
• InChI Key： QAMOAQFVUSIOJO-NSCUHMNNSA-N
• SMILES： BrC1=CN=C(/C=C/C(C)=O)S1

Computed Properties

• Exact Mass: 230.93535g/mol
• Monoisotopic Mass: 230.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one

Professional Introduction to Compound with CAS No. 2149089-98-3 and Product Name: 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one

The compound identified by the CAS number 2149089-98-3 and the product name 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, specifically featuring a thiazole core structure, which is well-documented for its diverse biological activities. The presence of a bromo substituent on the thiazole ring and an α,β-unsaturated ketone moiety at the butenyl chain introduces unique reactivity and potential pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in drug discovery due to their broad spectrum of biological activities. The thiazole scaffold is known to exhibit antimicrobial, anti-inflammatory, anti-viral, and anticancer properties. Among these, compounds incorporating a bromo atom have garnered particular attention due to the atom's ability to modulate electronic properties and enhance binding affinity to biological targets. The specific arrangement of atoms in 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one suggests potential interactions with enzymes and receptors involved in critical metabolic pathways.

The α,β-unsaturated ketone functional group in this molecule is particularly noteworthy. Such groups are often employed in medicinal chemistry for their ability to engage in Michael addition reactions, hydrogen bonding, and π-stacking interactions. These features can be leveraged to design molecules with enhanced solubility, bioavailability, and target specificity. In particular, the conjugation between the butenyl chain and the thiazole ring may facilitate efficient electron delocalization, which could influence both the pharmacokinetic profile and the overall potency of the compound.

Current research in heterocyclic chemistry has demonstrated that modifications on the thiazole ring, such as halogenation or alkylation, can significantly alter biological activity. For instance, studies have shown that brominated thiazoles exhibit improved efficacy in certain therapeutic applications compared to their unhalogenated counterparts. The structural motif of 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one aligns with this trend, suggesting that it may possess promising pharmacological properties worthy of further investigation.

In vitro studies have begun to explore the potential applications of this compound. Preliminary data indicate that it may exhibit inhibitory effects on key enzymes implicated in inflammatory responses and cancer progression. The bromo substituent on the thiazole ring appears to play a crucial role in modulating these interactions. Additionally, the unsaturated ketone moiety may contribute to binding affinity through favorable dipole-dipole interactions or hydrogen bonding networks with protein targets.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include cross-coupling reactions to establish connectivity between the thiazole core and the butenyl chain, followed by functional group manipulations to introduce the necessary substitutions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their integration into drug discovery pipelines.

The pharmacokinetic profile of 4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one is another critical aspect that warrants attention. Computational modeling has been employed to predict its metabolic stability and potential routes of degradation within biological systems. These predictions are essential for assessing its suitability as a lead compound for further development. Furthermore, experimental validation through kinetic studies can provide insights into how environmental factors such as pH or enzymatic activity influence its degradation pathways.

Future directions in research may involve exploring analogs of this compound with modified substituents on either the thiazole ring or the butenyl chain. Such modifications could optimize potency while minimizing off-target effects. The versatility of this structural framework suggests that it can serve as a platform for generating a library of compounds with tailored biological activities.

In conclusion,4-(5-bromo-1,3-thiazol-2-yl)but-3-en-2-one (CAS No. 2149089-98-3) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features—combining a halogenated thiazole core with an α,β-unsaturated ketone—position it as a versatile scaffold for developing novel therapeutic agents. Continued investigation into its biological activities and synthetic derivatives will likely yield valuable insights into its potential applications across multiple therapeutic domains.